Cas no 1220038-33-4 (2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride)

• Product Name: 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride
• CAS No: 1220038-33-4
• MF: C₁₂H₁₈BrClN₂O
• MW: 321.641121387482
• CID: 1076386
• PubChem ID: 56830599
• Update Time: 2025-06-08

2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-[2-(4-piperidinyl)ethoxy]pyridine hydrochloride
• AKOS015846807
• 1220038-33-4
• 2-bromo-6-(2-piperidin-4-ylethoxy)pyridine;hydrochloride
• 2-bromo-6-(2-(piperidin-4-yl)ethoxy)pyridinehydrochloride
• 2-bromo-6-(2-(piperidin-4-yl)ethoxy)pyridine hydrochloride
• DB-239807
• 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride

• MDL： MFCD13560710
• Inchi： 1S/C12H17BrN2O.ClH/c13-11-2-1-3-12(15-11)16-9-6-10-4-7-14-8-5-10;/h1-3,10,14H,4-9H2;1H
• InChI Key： CVRMWWRTKLWEBT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)OCCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 320.02910g/mol
• Monoisotopic Mass: 320.02910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride

Introduction to 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride (CAS No: 1220038-33-4)

2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride, a compound with the chemical identifier CAS No: 1220038-33-4, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a bromine atom and an ethoxy group attached to a pyridine ring, further modified by a piperidine moiety, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structure of 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride is characterized by its nitrogen-rich heterocyclic system, which is known to interact favorably with biological targets. The pyridine ring, a common pharmacophore in medicinal chemistry, provides a stable scaffold for further functionalization. The bromine substituent at the 2-position enhances reactivity, making it a valuable precursor for nucleophilic substitution reactions, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various disease pathways. The piperidine moiety in this compound adds to its pharmacological potential by contributing to metabolic stability and improving solubility in biological systems. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs, due to their ability to cross the blood-brain barrier efficiently.

One of the most compelling aspects of 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride is its utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. The pyridine ring and the bromine atom provide multiple sites for covalent bond formation, enabling the development of highly specific inhibitors. For instance, recent studies have demonstrated the use of similar brominated pyridine derivatives in targeting tyrosine kinases, which are key players in tumor growth and progression.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it influences bioavailability and therapeutic efficacy. The improved solubility profile of 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride suggests its potential as an active pharmaceutical ingredient (API) in oral or injectable formulations.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the binding affinity and selectivity of small molecules. The three-dimensional structure of 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride has been modeled using various software tools to understand its interactions with biological targets. These studies have revealed that the compound can effectively bind to the active sites of kinases and other enzymes, suggesting its potential as a lead compound for drug discovery.

In addition to its applications in oncology, 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride has shown promise in other therapeutic areas. For example, researchers have explored its potential as an antiviral agent, leveraging its ability to disrupt viral replication machinery. The nitrogen-rich heterocyclic system and the presence of polar functional groups make it an attractive candidate for designing molecules that can interfere with viral enzymes without affecting host cells.

The synthesis of 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include bromination of a pyridine precursor, followed by nucleophilic substitution with ethoxy groups derived from ethylene oxide. The final step involves conversion to the hydrochloride salt to enhance stability and solubility. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

The safety profile of 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride is another critical consideration in drug development. Preclinical studies have been conducted to evaluate its toxicity and pharmacokinetic properties. These studies have shown that the compound exhibits moderate bioavailability and low toxicity at therapeutic doses, suggesting its potential for safe clinical use. However, further research is needed to fully characterize its safety profile and identify any potential side effects.

The future prospects of 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride are promising, given its versatility as a pharmacological building block. Ongoing research aims to explore new synthetic routes that could improve yield and reduce costs. Additionally, efforts are being made to develop novel derivatives with enhanced pharmacological properties through structure-based drug design approaches.

In conclusion, 2-Bromo-6-2-(4-piperidinyl)ethoxypyridinehydrochloride (CAS No: 1220038-33-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for synthesizing bioactive molecules targeting various diseases. With continued advancements in synthetic chemistry and computational modeling, this compound is poised to play a crucial role in the discovery and development of new drugs.